![molecular formula C24H48O2 B089687 6-Methylheptyl palmitate CAS No. 106-05-8](/img/structure/B89687.png)
6-Methylheptyl palmitate
Overview
Description
6-Methylheptyl palmitate is a synthetic compound that belongs to the class of cannabinoids. It is a derivative of the natural compound, cannabidiol (CBD), found in the cannabis plant. This compound has gained significant attention in recent years due to its potential therapeutic benefits, including anti-inflammatory, analgesic, and anti-cancer properties.
Scientific Research Applications
Anti-inflammatory Activity
Palmitate and its derivatives, such as methyl palmitate (MP) and ethyl palmitate (EP), have demonstrated anti-inflammatory activity in various experimental models. These compounds have been found to reduce inflammation by inhibiting inflammatory cell activation, decreasing the production of pro-inflammatory cytokines like tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6), and mitigating histopathological changes in tissues. This suggests their potential application in researching inflammatory diseases and developing anti-inflammatory therapies (Saeed et al., 2012).
Antifibrotic Effects
The antifibrotic effects of methyl palmitate have been studied, showing promise in the treatment of diseases characterized by tissue fibrosis. In models of lung fibrosis induced by silica, methyl palmitate reduced collagen deposition and improved histopathological outcomes. This indicates potential applications in studying and treating fibrotic diseases (Sharawy et al., 2013).
Biofuel Production
Research on palmitic acid-based esters has explored their effects on the pour point of palm oil methyl esters, a key property for biodiesel performance. The synthesis and characterization of these esters contribute to the development of biofuels with improved low-temperature properties, highlighting an application in renewable energy research (Cheah Han Sern et al., 2008).
Lipid Metabolism and Disease
Studies have investigated the role of palmitate in lipid metabolism and its implications for diseases like diabetes and obesity. Palmitate-induced alterations in gene expression related to lipid metabolism have been linked to the development of insulin resistance, suggesting an area of research in metabolic disorders (Briaud et al., 2001).
Pharmaceutical and Cosmetic Applications
Palmitate derivatives have been studied for their potential in drug delivery systems and cosmetic formulations. The synthesis and characterization of starch palmitate, for example, demonstrate applications in creating hydrophobic coatings and enhancing the delivery of hydrophobic drugs (Lu et al., 2012).
Safety and Hazards
The safety information for 6-Methylheptyl palmitate indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338) .
Mechanism of Action
Target of Action
It is commonly used in cosmetics and shampoos as a softening and dispersing agent , suggesting that its targets could be skin and hair cells.
Mode of Action
As a softening and dispersing agent in cosmetic products, it likely interacts with skin and hair cells, providing a smooth and soft texture
Result of Action
Isooctyl Palmitate is used in cosmetics for its softening and dispersing properties . It is likely to result in a smoother and softer texture of the skin and hair.
Action Environment
The action, efficacy, and stability of Isooctyl Palmitate can be influenced by various environmental factors. For instance, the pH, temperature, and presence of other compounds in a cosmetic formulation can impact its effectiveness . Furthermore, individual factors such as skin type and condition may also affect its action.
Biochemical Analysis
Cellular Effects
It is known that palmitic acid, a related compound, can have significant effects on cellular function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that palmitic acid, a related compound, can exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
6-methylheptyl hexadecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-18-21-24(25)26-22-19-16-17-20-23(2)3/h23H,4-22H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJSPFDQEYQBDNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCCCCCC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H48O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00909862 | |
Record name | 6-Methylheptyl hexadecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00909862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106-05-8, 1341-38-4 | |
Record name | 6-Methylheptyl hexadecanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=106-05-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methylheptyl palmitate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000106058 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hexadecanoic acid isooctyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001341384 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methylheptyl hexadecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00909862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methylheptyl palmitate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.052 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Isooctyl palmitate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.251 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: What are the primary applications of isooctyl palmitate in various industries?
A: Isooctyl palmitate is widely used as an emollient, lubricant, and thickening agent in cosmetics, pharmaceuticals, and industrial formulations. Its presence in skincare products like facial creams [] helps improve skin feel and hydration. Additionally, isooctyl palmitate is a key component in quenching oils used for metal treatment, contributing to their cooling properties and thermal oxidation stability [].
Q2: How does the structure of isooctyl palmitate influence its emulsifying properties?
A: While specific structural characterization data is not provided in the research excerpts, the branched structure of isooctyl palmitate contributes to its ability to stabilize emulsions. Research on branched alternating copolymers containing similar structural features as isooctyl palmitate demonstrates their effectiveness as particulate emulsifiers []. These emulsifiers can stabilize various oils, including isooctyl palmitate itself, by forming a protective layer around oil droplets, preventing their coalescence [].
Q3: What role does isooctyl palmitate play in microemulsion systems?
A: Isooctyl palmitate acts as the oil phase in microemulsion systems []. Research indicates that the volume and structure of the oil, in this case, isooctyl palmitate, significantly influence the formation and stability of microemulsions []. Factors like temperature and the presence of salts like sodium chloride can also impact the microemulsion region formed with isooctyl palmitate [].
Q4: Can you elaborate on the compatibility of isooctyl palmitate with other materials in formulations?
A: Research highlights the compatibility of isooctyl palmitate with a wide range of materials commonly used in various formulations. For instance, it shows good compatibility with other oils like dioctyl carbonate, dioctyl hexanediate, isopropyl palmitate, and various alcohols like ethanol, propanol, and butanol, as evidenced by their use in microemulsion systems []. Furthermore, its incorporation into plastic cements containing polyhexamethylene dodecanamide demonstrates its compatibility with polymers and other additives like glycerin, aluminum oxide, and mica powder [].
Q5: How does isooctyl palmitate contribute to the functionality of sunscreen cosmetic compositions?
A: While not explicitly stated in the provided research, isooctyl palmitate is known to act as an emollient and spreading agent in sunscreen formulations. These properties contribute to the even distribution and application of sunscreen products on the skin. In sunscreen compositions containing microspheres [], isooctyl palmitate likely aids in the formation and stabilization of these microspheres, potentially enhancing the efficacy and aesthetic properties of the sunscreen.
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